Cas no 954127-39-0 (2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol)

2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol structure
954127-39-0 structure
Product Name:2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
CAS No:954127-39-0
MF:C11H12ClNOS
MW:241.737080574036
MDL:MFCD29918277
CID:2360011
PubChem ID:58994915
Update Time:2024-10-25

2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butyl)-6-chlorobenzo[d]oxazole-7-thiol
    • 2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
    • SB18128
    • 6-Chloro-2-(1,1-dimethylethyl)-7-benzoxazolethiol
    • 6-Chloro-2-(1,1-dimethylethyl)-7-benzoxazolethiol (ACI)
    • AKOS030528165
    • DB-213282
    • SCHEMBL12662142
    • F17147
    • MFCD29918277
    • 954127-39-0
    • AS-47967
    • CS-0142522
    • MDL: MFCD29918277
    • Inchi: 1S/C11H12ClNOS/c1-11(2,3)10-13-7-5-4-6(12)9(15)8(7)14-10/h4-5,15H,1-3H3
    • InChI Key: WFWJSXGIQCRPEJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1S)OC(C(C)(C)C)=N2

Computed Properties

  • Exact Mass: 241.0328129g/mol
  • Monoisotopic Mass: 241.0328129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 4.2

2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C264855-50mg
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol
954127-39-0
50mg
$ 560.00 2022-04-01
TRC
C264855-100mg
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol
954127-39-0
100mg
$ 930.00 2022-04-01
TRC
C264855-250mg
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol
954127-39-0
250mg
$ 1855.00 2022-04-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB01705-5g
2-(tert-butyl)-6-chlorobenzo[d]oxazole-7-thiol
954127-39-0 95%
5g
$1562 2023-09-07
Chemenu
CM341282-1g
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
954127-39-0 95%+
1g
$380 2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1213162-100mg
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol
954127-39-0 97%
100mg
¥1955.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1213162-250mg
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol
954127-39-0 97%
250mg
¥3260.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1213162-1g
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol
954127-39-0 97%
1g
¥7632.00 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7637-100MG
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
954127-39-0 95%
100MG
¥ 1,003.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7637-250MG
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
954127-39-0 95%
250MG
¥ 1,603.00 2023-04-12

2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  < -60 °C; 1.5 h, -5 °C; -5 °C → -70 °C
1.2 Reagents: Sulfur ;  -70 °C; overnight, -70 °C → rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  10 min, 0 °C
Reference
Pharmaceutical compositions for treating infectious diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Toluene ;  40 min, > rt
1.2 Reagents: Water ;  1 h
Reference
Preparation of novel chemokine CXCR1 and CXCR2 receptor antagonist compounds, and use thereof in the treatment of chemokine-mediated pathologies
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  rt → -75 °C; < -60 °C; 1.5 h, -5 °C; -5 °C → -70 °C
1.2 Reagents: S8 ;  -70 °C; -70 °C → rt; overnight, rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  10 min, 0 °C
Reference
Preparation of N-sulfonylphenyl-N'-(hetero)arylureas as antagonists of chemokines, particular interleukin 8 (IL-8)
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -60 °C → 0 °C; 15 min, 0 °C
1.2 Reagents: Sulfur ;  -60 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Cxcr2 antagonists for treating COPD
, World Intellectual Property Organization, , ,

2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Raw materials

2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Preparation Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.